N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide

• IUPAC Name: N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide
• InChI: InChI=1S/C25H24N2O4/c1-4-11-30-19-8-5-17(6-9-19)24(29)26-18-7-10-22(28)20(14-18)25-27-21-13-15(2)12-16(3)23(21)31-25/h5-10,12-14,28H,4,11H2,1-3H3,(H,26,29)
• InChI Key: IRLIYUQPXNYJMC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC(=CC(=C4O3)C)C
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide, also known as DM-PBB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DM-PBB is a benzoxazole derivative that has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit anti-cancer activity by inhibiting the growth of cancer cells. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has also been shown to have neuroprotective effects by preventing neuronal cell death and promoting neuronal survival. Additionally, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been found to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Mechanism of Action

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide exerts its effects by inhibiting the activity of heat shock protein 90 (HSP90), a molecular chaperone that is involved in the folding and stabilization of various proteins. Inhibition of HSP90 activity leads to the degradation of its client proteins, including oncogenic proteins, which results in the inhibition of cancer cell growth. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes, leading to the anti-inflammatory and anti-oxidant effects of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide.
Biochemical and Physiological Effects:
N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide also promotes neuronal survival by preventing neuronal cell death and promoting neurite outgrowth. Additionally, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been found to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has several advantages for lab experiments. It has been synthesized using various methods, resulting in high yield and purity. N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has also been extensively studied for its potential applications in various fields of scientific research, making it a well-characterized compound. However, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide also has some limitations for lab experiments. It is a relatively complex compound, which may make it difficult to synthesize and purify. Additionally, N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has not been extensively studied in vivo, which may limit its potential applications in animal models.

Future Directions

There are several future directions for the research on N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide. One potential direction is to study its efficacy in animal models of cancer and neurodegenerative diseases. Another direction is to investigate the potential side effects of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide and its toxicity in vivo. Additionally, the development of more efficient and cost-effective synthesis methods for N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide may also be a future direction for research. Finally, the identification of new targets for N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide and the optimization of its chemical structure may lead to the development of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been synthesized using various methods, including the condensation reaction between 5,7-dimethyl-2-aminobenzoxazole and 4-hydroxy-3-methoxybenzaldehyde, followed by the reaction with 4-bromobutoxybenzene. Another method involves the reaction between 5,7-dimethyl-2-aminobenzoxazole and 4-hydroxy-3-methoxybenzaldehyde, followed by the reaction with 4-bromobutanol. Both methods result in the formation of N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide with high yield and purity.